2-Bromo-N-(3-(trimethoxysilyl)propyl)acetamide

• CAS No.: 929095-65-8
• Molecular Formula: C8H18BrNO4Si
• Molecular Weight: 300.22 g/mol
• IUPAC Name: 2-bromo-N-(3-trimethoxysilylpropyl)acetamide
• InChI: InChI=1S/C8H18BrNO4Si/c1-12-15(13-2,14-3)6-4-5-10-8(11)7-9/h4-7H2,1-3H3,(H,10,11)
• InChI Key: DONUQLCGNOQTNE-UHFFFAOYSA-N
• Canonical SMILES: CO[Si](CCCNC(=O)CBr)(OC)OC

Description

2-Bromo-N-(3-(trimethoxysilyl)propyl)acetamide is a useful research compound. Its molecular formula is C8H18BrNO4Si and its molecular weight is 300.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Binder DNA oligonucleotide-derivatized porous silicon films were employed to test the selectivity and limits of detection of a contemplated sensor. For attachment of DNA, a trimethoxy-3-bromoacetamido-propylsilane linker was synthesized by reaction of bromoacetic acid with trimethoxy-(3-aminopropyl)silane in the presence of 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide-hydrochloride in methylene chloride as solvent. The linker product was purified by column chromatography on silica gel. The oxidized porous silicon samples were then contacted with a toluene solution of the linker for 2 hours. The resulting linker-bound substrate was thoroughly rinsed with pure toluene and methylene chloride, and dried for about 18 hours under reduced pressure.